Cas no 2138551-55-8 (4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol
• CAS No: 2138551-55-8
• MF: C₁₆H₃₀FNO
• MW: 271.413908481598
• CID: 6378490
• PubChem ID: 165497355
• Update Time: 2025-05-20

4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160449
• 2138551-55-8
• 4-tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol
• 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol

• Inchi： 1S/C16H30FNO/c1-16(2,3)14-5-4-13(19)10-15(14)18-8-6-12(11-17)7-9-18/h12-15,19H,4-11H2,1-3H3
• InChI Key： LSYLXFWBXZRNRK-UHFFFAOYSA-N
• SMILES： FCC1CCN(CC1)C1CC(CCC1C(C)(C)C)O

Computed Properties

• Exact Mass: 271.23114274g/mol
• Monoisotopic Mass: 271.23114274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol

Research Briefing on 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol (CAS: 2138551-55-8)

The compound 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol (CAS: 2138551-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a tert-butyl group, a fluoromethyl-substituted piperidine ring, and a cyclohexanol moiety, is being investigated for its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic pathway for 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol, highlighting its high yield and scalability. The researchers employed a multi-step process involving the introduction of the fluoromethyl group via nucleophilic substitution, followed by ring closure and subsequent functionalization. The study also reported on the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol exhibits significant affinity for G-protein-coupled receptors (GPCRs) associated with neuropathic pain and inflammation. A recent preclinical trial indicated that the compound could effectively modulate pain pathways without the adverse side effects commonly associated with existing analgesics. These findings suggest its potential as a novel therapeutic agent for chronic pain management.

Further research has explored the compound's metabolic stability and pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition revealed that 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol has a favorable half-life and bioavailability in rodent models, with minimal hepatic clearance. This underscores its suitability for oral administration, a critical factor in its development as a pharmaceutical product.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current efforts are focused on structural modifications to enhance its specificity for target receptors while maintaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Tert-butyl-3-[4-(fluoromethyl)piperidin-1-yl]cyclohexan-1-ol (CAS: 2138551-55-8) represents a promising avenue for drug discovery, particularly in the treatment of CNS disorders and chronic pain. Continued research and development are essential to fully realize its therapeutic potential and address existing limitations. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.